4-((1-Methyl-3,5-diphenyl-1H-pyrazol-4-yl)oxy)aniline

• CAS No.: 60628-10-6
• Molecular Formula: C22H19N3O
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 4-(1-methyl-3,5-diphenylpyrazol-4-yl)oxyaniline
• InChI: InChI=1S/C22H19N3O/c1-25-21(17-10-6-3-7-11-17)22(26-19-14-12-18(23)13-15-19)20(24-25)16-8-4-2-5-9-16/h2-15H,23H2,1H3
• InChI Key: WTKTVGJZPASPEI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)OC3=CC=C(C=C3)N)C4=CC=CC=C4

Description

4-((1-Methyl-3,5-diphenyl-1H-pyrazol-4-yl)oxy)aniline is a useful research compound. Its molecular formula is C22H19N3O and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrazine hydrate (3 ml, 60% solution) is added to a well stirred mixture of 1-methyl-4-(p-nitrophenoxy)-3,5-diphenylpyrazole (2.56 g, 0.0069 mole), 5% Pd on carbon (0.4 g) and absolute ethanol (40 ml). Gas bubbles form immediately and an exotherm (ca. 50° C.) is observed. After the reaction subsides, the reaction mixture is refluxed for 2 hours. The reaction mixture is cooled slightly and filtered to remove the catalyst. The filtrate is stripped in vacuo to give a white solid 2.4 g (100%), m.p. 167° C. to 169° C. Recrystallization from benzene (20 ml) affords a white solid m.p. 167° C. to 168° C.